Cas no 102943-13-5 (6-propan-2-ylazulene)

6-propan-2-ylazulene structure
6-propan-2-ylazulene structure
Product Name:6-propan-2-ylazulene
CAS No:102943-13-5
MF:C13H14
MW:170.250263690948
CID:1133446
PubChem ID:13849082
Update Time:2025-04-20

6-propan-2-ylazulene Chemical and Physical Properties

Names and Identifiers

    • 6-propan-2-ylazulene
    • 6-isopropylazulene
    • ACMC-20m5w0
    • 6-isopropyl-azulene
    • AGN-PC-00O7NX
    • Azulene, 6-(1-methylethyl)-
    • 6-Isopropyl-azulen
    • CTK0G7310
    • 6-isopropylazulene; ACMC-20m5w0; 6-isopropyl-azulene; AGN-PC-00O7NX; Azulene, 6-(1-methylethyl)-; 6-Isopropyl-azulen; CTK0G7310;
    • 6-Isopropylazulen
    • DTXSID70551190
    • 6-(Propan-2-yl)azulene
    • 102943-13-5
    • Inchi: 1S/C13H14/c1-10(2)11-6-8-12-4-3-5-13(12)9-7-11/h3-10H,1-2H3
    • InChI Key: BBGWKYCWKNERBV-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC2=CC=CC2=CC=1

Computed Properties

  • Exact Mass: 170.10955g/mol
  • Monoisotopic Mass: 170.10955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 170.25g/mol
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų
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